Cas no 33342-28-8 (5-(4-Bromophenyl)-2-furylmethanol)

• Product Name: 5-(4-Bromophenyl)-2-furylmethanol
• CAS No: 33342-28-8
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 1456430
• PubChem ID: 718650
• Update Time: 2025-06-09

5-(4-Bromophenyl)-2-furylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-(4-bromophenyl)-
• [5-(4-bromophenyl)furan-2-yl]methanol
• AH-262/34397012
• [5-(4-bromo-phenyl)-furan-2-yl]methanol
• STK049728
• AKOS000107759
• CBMicro_041512
• (5-(4-bromophenyl)furan-2-yl)methanol
• DTXSID20352093
• ALBB-026767
• 33342-28-8
• LS-09156
• CS-0268087
• Z57345466
• BIM-0041530.P001
• Cambridge id 6029974
• [5-(4-bromophenyl)-2-furyl]methanol
• [5-(4-Bromo-phenyl)-furan-2-yl]-methanol
• 5-(4-Bromophenyl)-2-furylmethanol

• Inchi： 1S/C11H9BrO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-6,13H,7H2
• InChI Key： QUJXBDJGUNCYHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(CO)O1

Computed Properties

• Exact Mass: 251.97857
• Monoisotopic Mass: 251.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37

Additional information on 5-(4-Bromophenyl)-2-furylmethanol

2-Furanmethanol, 5-(4-bromophenyl)- (CAS No. 33342-28-8): A Comprehensive Overview

2-Furanmethanol, 5-(4-bromophenyl)-, also known by its CAS registry number 33342-28-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a hydroxymethyl group and a bromophenyl substituent. The presence of these functional groups makes it an interesting subject for both fundamental research and industrial applications.

The molecular structure of 2-Furanmethanol, 5-(4-bromophenyl)- consists of a five-membered furan ring, where the hydroxymethyl group (-CH₂OH) is attached at the 2-position, and the bromophenyl group (-C₆H₄Br) is located at the 5-position. This arrangement creates a molecule with both aromatic and heterocyclic characteristics, which contributes to its reactivity and potential for further chemical modifications. The compound's molecular formula is C₈H₇BrO, and its molecular weight is approximately 199.06 g/mol.

Recent studies have highlighted the importance of 2-Furanmethanol, 5-(4-bromophenyl)- in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers and hybrid materials. The hydroxymethyl group in the molecule can undergo various reactions, such as oxidation to form carboxylic acids or esterification to create biodegradable polymers. These properties make it a valuable building block in polymer chemistry.

In addition to its role in polymer synthesis, 2-Furanmethanol, 5-(4-bromophenyl)- has shown promise in drug discovery and medicinal chemistry. The bromophenyl substituent introduces electronic effects that can influence the molecule's interactions with biological systems. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of 2-Furanmethanol, 5-(4-bromophenyl)- typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of bromine atoms on aromatic rings to introduce the hydroxymethyl group. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 2-Furanmethanol, 5-(4-bromophenyl)- is crucial for assessing its impact on ecosystems. Recent studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This information is particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 2-Furanmethanol, 5-(4-bromophenyl)- (CAS No. 33342-28-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.